Cas no 2137819-25-9 ((1-bromo-2-methylpropan-2-yl)oxycyclohexane)

(1-Bromo-2-methylpropan-2-yl)oxycyclohexane is a brominated cyclohexane derivative featuring a branched ether linkage, offering versatile reactivity in synthetic organic chemistry. Its structure combines a cyclohexyl ether moiety with a tertiary bromoalkyl group, making it a valuable intermediate for nucleophilic substitution reactions, particularly in the synthesis of complex ethers or functionalized cyclohexane derivatives. The tertiary bromide enhances its utility in carbon-carbon bond-forming reactions, such as Grignard or coupling reactions. The cyclohexyl group contributes to steric and electronic modulation, influencing selectivity in downstream transformations. This compound is particularly useful in pharmaceutical and agrochemical research, where precise functionalization of cyclic frameworks is required. Proper handling is advised due to its potential lachrymatory and reactive properties.
(1-bromo-2-methylpropan-2-yl)oxycyclohexane structure
2137819-25-9 structure
Product Name:(1-bromo-2-methylpropan-2-yl)oxycyclohexane
CAS No:2137819-25-9
MF:C10H19BrO
MW:235.161262750626
CID:6546947
PubChem ID:165487609
Update Time:2025-06-09

(1-bromo-2-methylpropan-2-yl)oxycyclohexane Chemical and Physical Properties

Names and Identifiers

    • (1-bromo-2-methylpropan-2-yl)oxycyclohexane
    • 2137819-25-9
    • [(1-bromo-2-methylpropan-2-yl)oxy]cyclohexane
    • EN300-1133026
    • Inchi: 1S/C10H19BrO/c1-10(2,8-11)12-9-6-4-3-5-7-9/h9H,3-8H2,1-2H3
    • InChI Key: OPWDWSKKTCLIJG-UHFFFAOYSA-N
    • SMILES: BrCC(C)(C)OC1CCCCC1

Computed Properties

  • Exact Mass: 234.06193g/mol
  • Monoisotopic Mass: 234.06193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 9.2Ų

(1-bromo-2-methylpropan-2-yl)oxycyclohexane Pricemore >>

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Additional information on (1-bromo-2-methylpropan-2-yl)oxycyclohexane

Comprehensive Overview of (1-bromo-2-methylpropan-2-yl)oxycyclohexane (CAS No. 2137819-25-9)

(1-bromo-2-methylpropan-2-yl)oxycyclohexane (CAS No. 2137819-25-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound, characterized by its cyclohexane backbone and bromo-substituted side chain, is a subject of interest for researchers and professionals in the fields of organic synthesis, pharmaceuticals, and material science. Its molecular formula and precise structure make it a valuable intermediate in the development of advanced chemical products.

The growing demand for high-performance chemical intermediates has placed compounds like (1-bromo-2-methylpropan-2-yl)oxycyclohexane at the forefront of innovation. In the context of green chemistry and sustainable synthesis, this compound is being explored for its potential to reduce waste and improve reaction efficiency. Researchers are particularly interested in its role in catalytic processes and stereoselective reactions, which are critical for the production of enantiomerically pure substances used in pharmaceuticals and agrochemicals.

One of the most frequently asked questions about (1-bromo-2-methylpropan-2-yl)oxycyclohexane revolves around its synthetic routes and purification methods. Advanced techniques such as column chromatography and recrystallization are often employed to achieve high purity levels, ensuring its suitability for sensitive applications. Additionally, the compound's stability under various conditions is a key consideration for industrial use, with studies focusing on its thermal degradation and solubility profiles in common organic solvents.

In the pharmaceutical sector, (1-bromo-2-methylpropan-2-yl)oxycyclohexane is being investigated as a potential building block for drug discovery. Its bromo-functional group offers reactivity that can be leveraged in cross-coupling reactions, a cornerstone of modern medicinal chemistry. This aligns with the current trend of targeted drug design, where precise molecular modifications are essential for optimizing therapeutic efficacy and minimizing side effects.

The compound's relevance extends to the field of advanced materials, where its incorporation into polymers and coatings is being explored. Its cyclohexyl moiety provides rigidity, while the bromo-substituent introduces opportunities for further functionalization. This dual functionality makes it a candidate for developing high-performance polymers with tailored properties, such as enhanced thermal stability or mechanical strength.

From an environmental perspective, the biodegradability and eco-toxicity of (1-bromo-2-methylpropan-2-yl)oxycyclohexane are areas of active research. As regulatory frameworks around the world tighten, understanding the environmental impact of chemical intermediates is crucial. Preliminary studies suggest that this compound may exhibit favorable degradation profiles under specific conditions, but further investigation is needed to confirm its long-term environmental safety.

In summary, (1-bromo-2-methylpropan-2-yl)oxycyclohexane (CAS No. 2137819-25-9) represents a versatile and promising compound with wide-ranging applications. Its unique chemical structure, combined with the growing emphasis on sustainable chemistry and precision synthesis, positions it as a valuable asset in both academic and industrial settings. As research continues to uncover new possibilities for this molecule, its role in shaping the future of chemical innovation is likely to expand significantly.

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